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Compound Name: 2,6-Dichlorophenylsulfonylethanol

CAS No.: 688763-07-7

Cat. No.: B2655971

Get Quote

Prepared by: Gemini, Senior Application Scientist

Disclaimer: The following document is a technical guide compiled from publicly available data

and scientific principles. 2,6-Dichlorophenylsulfonylethanol is a specialty chemical

intermediate with limited published research. Much of the information regarding its synthesis

and handling is inferred from structurally related compounds. All laboratory work should be

conducted by trained professionals with appropriate safety measures in place.

Introduction and Overview
2,6-Dichlorophenylsulfonylethanol (CAS No. 688763-07-7) is a niche organic compound

primarily utilized as a building block in complex organic synthesis.[1] It is not a widely studied

molecule, and as such, a comprehensive body of literature detailing its properties and

applications is not available. However, its structure—featuring a dichlorinated aromatic ring, a

sulfonyl group, and a primary alcohol—makes it a reactive intermediate for introducing the 2,6-

dichlorophenylsulfonyl moiety into larger molecules.
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This guide synthesizes the available information, provides expert-driven inferences on its

properties and synthesis, and details its known application in the development of

pharmaceutical agents, specifically as a precursor to Poly(ADP-ribose) polymerase (PARP)

inhibitors.[2][3] PARP inhibitors are a class of targeted cancer therapies that exploit deficiencies

in DNA repair pathways, particularly in cancers with BRCA1/2 mutations.[4][5][6]

Physicochemical Properties
Direct experimental data for 2,6-Dichlorophenylsulfonylethanol is scarce. The properties

listed below are a combination of documented data and scientifically-grounded estimations

based on its constituent functional groups and data from analogous structures like 2,6-

dichlorophenol.
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Property Value / Description Source / Rationale

CAS Number 688763-07-7 Documented[1]

Molecular Formula C₈H₈Cl₂O₃S Documented[1]

Molecular Weight 255.12 g/mol Calculated[1]

Appearance
Estimated to be a white to off-

white crystalline solid.

Inferred from similar sulfones

and chlorinated aromatics

which are typically solids at

room temperature.[7]

Melting Point
Estimated in the range of 60-

90 °C.

2,6-Dichlorophenol has a

melting point of 64-66 °C.[7]

The addition of the

sulfonylethanol group would

likely alter this, but it provides

a reasonable starting point.

Boiling Point
Estimated to be >250 °C (with

decomposition).

High due to polarity and

molecular weight. 2,6-

Dichlorophenol boils at ~220

°C.[7] The larger sulfonyl group

would increase this

significantly.

Solubility

Expected to be sparingly

soluble in water, but soluble in

polar organic solvents such as

THF, ethyl acetate, and

alcohols.

The polar sulfonyl and

hydroxyl groups confer some

polarity, but the dichlorophenyl

ring is hydrophobic.

Synthesis and Characterization
Proposed Synthetic Pathway
A definitive, published synthesis for 2,6-Dichlorophenylsulfonylethanol was not found in the

public domain. However, a plausible and efficient two-step route can be proposed based on
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established organosulfur chemistry. This pathway begins with the readily available 2,6-

dichlorothiophenol.

Step 1: Thioetherification 2,6-Dichlorothiophenol is reacted with 2-chloroethanol in the

presence of a non-nucleophilic base, such as sodium hydride or potassium carbonate, to form

the intermediate 2-((2,6-dichlorophenyl)thio)ethanol.

Step 2: Oxidation The resulting thioether is then oxidized to the corresponding sulfone using a

strong oxidizing agent. Common reagents for this transformation include hydrogen peroxide in

acetic acid or meta-chloroperoxybenzoic acid (m-CPBA) in a solvent like dichloromethane

(DCM).
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Starting Materials Reagents (Step 1)

Reagents (Step 2)

2,6-Dichlorothiophenol

Step 1: Thioetherification

2-Chloroethanol Base (e.g., K2CO3) Solvent (e.g., Acetone)

2-((2,6-dichlorophenyl)thio)ethanol

Step 2: Oxidation

Oxidant (e.g., m-CPBA) Solvent (e.g., DCM)

2,6-Dichlorophenylsulfonylethanol

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 2,6-Dichlorophenylsulfonylethanol.

Experimental Protocol (Proposed)
Step 1: Synthesis of 2-((2,6-dichlorophenyl)thio)ethanol
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To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2,6-

dichlorothiophenol (1.0 eq), potassium carbonate (1.5 eq), and acetone.

Stir the suspension and add 2-chloroethanol (1.1 eq) dropwise.

Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring by TLC.

After completion, cool the mixture to room temperature and filter to remove inorganic salts.

Concentrate the filtrate under reduced pressure.

Redissolve the residue in ethyl acetate and wash with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the

crude thioether, which can be purified by column chromatography if necessary.

Step 2: Synthesis of 2,6-Dichlorophenylsulfonylethanol

Dissolve the thioether intermediate (1.0 eq) in dichloromethane (DCM) in a round-bottom

flask and cool to 0 °C in an ice bath.

Add m-CPBA (2.2 eq) portion-wise, ensuring the temperature does not exceed 10 °C.

Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC.

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

bicarbonate.

Separate the organic layer, and extract the aqueous layer with DCM.

Combine the organic layers, wash with sodium bicarbonate solution and brine, then dry over

anhydrous sodium sulfate.

Filter and concentrate under reduced pressure to yield the crude product.

Purify the product by recrystallization or column chromatography to obtain pure 2,6-
Dichlorophenylsulfonylethanol.
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Analytical Characterization
The identity and purity of the synthesized compound should be confirmed using standard

analytical techniques:

NMR Spectroscopy (¹H and ¹³C): To confirm the molecular structure and connectivity.

Mass Spectrometry (MS): To verify the molecular weight (255.12 g/mol ) and isotopic pattern

characteristic of a dichlorinated compound.

HPLC/UPLC: To determine the purity of the final product.[1]

Infrared (IR) Spectroscopy: To identify key functional groups, such as the O-H stretch of the

alcohol, and the characteristic strong absorptions of the S=O bonds in the sulfone group.

Application in the Synthesis of PARP1 Inhibitors
The primary documented use of 2,6-Dichlorophenylsulfonylethanol is as an intermediate in

the synthesis of novel PARP1 inhibitors.[2] PARP1 is a key enzyme in the repair of single-

strand DNA breaks. Inhibiting this enzyme in cancer cells that already have a compromised

DNA repair system (like those with BRCA mutations) leads to a synthetic lethal outcome,

causing cell death.[2][6]

In the synthetic scheme described in patent literature, 2,6-Dichlorophenylsulfonylethanol is
used to construct a key side chain of the final inhibitor molecule. The ethanol group is typically

activated (e.g., converted to a mesylate, tosylate, or halide) to facilitate a nucleophilic

substitution reaction with a core heterocyclic structure.
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Precursors Reagents

2,6-Dichlorophenylsulfonylethanol

Step 1: Activation of Alcohol

Heterocyclic Core (Nu-H)

Step 2: Nucleophilic Substitution (SN2)

Activating Agent (e.g., MsCl) Base (e.g., Et3N)

Activated Intermediate
(e.g., Mesylate)

PARP Inhibitor Precursor

Click to download full resolution via product page

Caption: General workflow for using 2,6-Dichlorophenylsulfonylethanol in synthesis.

This reaction effectively appends the -(CH₂)₂-SO₂-(2,6-Cl₂-Ph) fragment onto the main scaffold

of the drug candidate, a critical step for achieving the desired pharmacological activity.
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Safety, Handling, and Storage
No specific safety data sheet (SDS) for 2,6-Dichlorophenylsulfonylethanol is publicly

available. Therefore, precautions must be based on data from structurally similar and

potentially hazardous compounds, such as 2,6-dichlorophenol.[7][8][9][10] The compound

should be treated as hazardous until proven otherwise.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[8][10]

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Ensure full skin

coverage.[8][10]

Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume

hood.[8] If dusts or aerosols may be generated, use appropriate respiratory protection.[10]

Handling and First Aid
Handling: Avoid contact with skin, eyes, and clothing.[8] Do not breathe dust or vapors.[7]

Wash hands thoroughly after handling.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek immediate medical attention.[8][9]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.

Seek medical attention if irritation persists.[10]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[8][9]

Inhalation: Remove person to fresh air and keep comfortable for breathing. Seek medical

attention if symptoms occur.[8]

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8]
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Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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